(1Z,NE)-N-(2,5-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)-N'-tosylbenzimidamide

• IUPAC Name: N-(2,5-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)-N'-(4-methylphenyl)sulfonylbenzenecarboximidamide
• InChI: InChI=1S/C22H20N2O3S/c1-15-9-11-19(12-10-15)28(26,27)24-22(18-7-5-4-6-8-18)23-20-13-17(3)21(25)14-16(20)2/h4-14H,1-3H3/b23-20?,24-22-
• InChI Key: KQIXEBNCFONTGQ-UIHGQAJWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N=C(C2=CC=CC=C2)N=C3C=C(C(=O)C=C3C)C
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/N=C(/C2=CC=CC=C2)\N=C3C=C(C(=O)C=C3C)C
• Molecular Formula: C22H20N2O3S
• Molecular Weight: 392.5 g/mol

Description

(1Z,NE)-N-(2,5-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)-N'-tosylbenzimidamide, also known as DTNB, is a chemical compound that has been widely used in scientific research. DTNB is a yellow crystalline powder that is soluble in organic solvents such as dimethyl sulfoxide and ethanol. It is a versatile compound that has been used in various applications such as protein assays, enzyme kinetics, and drug discovery.

Scientific Research Applications

Pharmaceuticals and Therapeutics

Benzimidazole derivatives are widely recognized for their therapeutic potential. They have been used in the development of various drugs due to their biological activity. For instance, they serve as:

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Material Science

In the field of materials chemistry, benzimidazole derivatives contribute to:

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Electronics and Technology

Benzimidazole derivatives find applications in electronics due to their:

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Dyes and Pigments

The structural versatility of benzimidazole derivatives makes them suitable for:

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Agriculture

In agriculture, benzimidazole derivatives are used as:

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Catalysis

Benzimidazole derivatives are also important in catalysis, where they are used as:

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